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Unii-F0JG9C0oqd Unii-F0JG9C0oqd
Brand Name: Vulcanchem
CAS No.: 740790-94-7
VCID: VC0155376
InChI: InChI=1S/C10H15FN3O15P3/c11-4-1-14(9(18)5(13-4)8(12)17)10-7(16)6(15)3(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,6-7,10,15-16H,2H2,(H2,12,17)(H,22,23)(H,24,25)(H2,19,20,21)/t3-,6-,7-,10-/m1/s1
SMILES: C1=C(N=C(C(=O)N1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C(=O)N)F
Molecular Formula: C10H15FN3O15P3
Molecular Weight: 529.16 g/mol

Unii-F0JG9C0oqd

CAS No.: 740790-94-7

Reference Standards

VCID: VC0155376

Molecular Formula: C10H15FN3O15P3

Molecular Weight: 529.16 g/mol

Unii-F0JG9C0oqd - 740790-94-7

CAS No. 740790-94-7
Product Name Unii-F0JG9C0oqd
Molecular Formula C10H15FN3O15P3
Molecular Weight 529.16 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(3-carbamoyl-5-fluoro-2-oxopyrazin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C10H15FN3O15P3/c11-4-1-14(9(18)5(13-4)8(12)17)10-7(16)6(15)3(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,6-7,10,15-16H,2H2,(H2,12,17)(H,22,23)(H,24,25)(H2,19,20,21)/t3-,6-,7-,10-/m1/s1
Standard InChIKey UUKPXXBDUCDZDA-KAFVXXCXSA-N
Isomeric SMILES C1=C(N=C(C(=O)N1[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C(=O)N)F
SMILES C1=C(N=C(C(=O)N1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C(=O)N)F
Canonical SMILES C1=C(N=C(C(=O)N1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C(=O)N)F
Synonyms 6-Fluoro-3,4-dihydro-4-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-3-oxo-2-pyrazinecarboxamide; 6-Fluoro-3,4-dihydro-4-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-3-oxo--pyra
PubChem Compound 5271809
Last Modified Nov 11 2021
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